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Compound of Interest

Compound Name: C108297

Cat. No.: B15612248

FOR RESEARCH USE ONLY. NOT FOR MEDICINAL, HOUSEHOLD, OR OTHER USE.[1]

This document provides essential guidance for the safe handling, storage, and disposal of
C108297, a selective glucocorticoid receptor (GR) modulator. Researchers, scientists, and drug
development professionals should review this information thoroughly before working with this
compound.

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
iIs mandatory when handling C108297:
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PPE Category Specifications

Chemical-impermeable gloves compliant with
Hand Protection EU Directive 89/686/EEC and standard EN 374.

Inspect gloves before each use.

Eye Protection Safety glasses with side-shields or goggles.

A laboratory coat is required. For handling larger
] quantities or in the event of a spill, fire/flame
Body Protection ] ] ] ]
resistant and impervious clothing should be

worn.

Work in a well-ventilated area. If exposure limits
Respiratory Protection may be exceeded or if irritation occurs, a

suitable respirator must be used.

Table 1: Recommended Personal Protective Equipment for Handling C108297.[1]

Operational Plans
Handling and Storage

C108297 is a white to off-white solid with a molecular weight of 535.56 g/mol .[1] Adherence to
proper handling and storage protocols is critical to maintain the integrity of the compound and
ensure a safe laboratory environment.

Key Handling Procedures:

e Avoid the formation of dust and aerosols.[1]
e Wash hands thoroughly after handling.

e Use in a well-ventilated area.

Storage Conditions: Proper storage is essential to maintain the stability of C108297.
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Storage Condition Duration
Powder -20°C for 3 years; 4°C for 2 years
In solvent -80°C for 6 months; -20°C for 1 month

Table 2: Recommended Storage Conditions for C108297.

Experimental Protocols

Below are summarized methodologies for common experiments involving C108297.
In Vivo Drug Administration:
» Objective: To assess the effect of C108297 in a biological system.
o Methodology:
o Animal Model: Utilize adult male mice (e.g., C57BL/6) housed in standard conditions.

o Drug Preparation: Prepare C108297 for subcutaneous (s.c.) or intraperitoneal (i.p.)
injection. A common vehicle is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline. Another option is 10% DMSO and 90% corn oil.[1]

o Administration: Administer the prepared C108297 solution to the animals as per the
experimental design.[1]

Workflow for In Vivo Drug Administration of C108297

Drug Preparation Administration Observation

Prepare C108297 Solution Prepared Drug Administer via s.c. or i.p. injection | | Treated Animal » Observe and collect data
(e.g., in DMSO/PEG300/Tween-80/Saline) to animal model per experimental protocol

Click to download full resolution via product page

A diagram illustrating the workflow for preparing and administering C108297 in an in vivo study.
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Disposal Plan

As C108297 is a chemical compound intended for research use, it must be disposed of as
chemical waste in accordance with all applicable federal, state, and local regulations. Do not
dispose of C108297 down the drain or in the regular trash.

C108297 Waste Generated

Collect in a designated,
properly labeled, sealed
waste container

i

Store waste container in a
secure, designated area

'

Arrange for pickup by
institutional Environmental Health
and Safety (EHS) or a
licensed chemical waste disposal service

Disposal Workflow:

Proper Disposal

Click to download full resolution via product page
A flowchart outlining the proper disposal procedure for C108297 waste.
General Disposal Guidelines:

e Segregation: Keep C108297 waste separate from other laboratory waste streams.
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e Labeling: Clearly label the waste container with the chemical name ("C108297") and any
associated hazard warnings.

o Containment: Use a leak-proof and sealable container for all C108297 waste.

e Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
for specific guidance on chemical waste pickup and disposal procedures.

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure the proper handling and disposal of C108297 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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